Cas no 80115-68-0 (1,2-dihydrobenzo[rst]pentaphene-1,2-diol)

• Product name: 1,2-dihydrobenzo[rst]pentaphene-1,2-diol
• CAS No: 80115-68-0
• MF: C₂₄H₁₆O₂
• MW: 336.38264
• CID: 1800321
• PubChem ID: 187229

1,2-dihydrobenzo[rst]pentaphene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydrobenzo[rst]pentaphene-1,2-diol
• DTXSID101000979
• Benzo(rst)pentaphene-1,2-diol, 1,2-dihydro-
• 80115-68-0

• Inchi： InChI=1S/C24H16O2/c25-20-10-7-16-12-15-6-5-14-11-13-3-1-2-4-17(13)18-8-9-19(22(15)21(14)18)23(16)24(20)26/h1-12,20,24-26H
• InChI Key： NCZVNBHYEKTVQA-UHFFFAOYSA-N
• SMILES： C1=CC=C2C3=C4C(=CC2=C1)C=CC5=CC6=C(C(C(C=C6)O)O)C(=C54)C=C3

Computed Properties

• Exact Mass: 336.115029749g/mol
• Monoisotopic Mass: 336.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 4.9